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Compound of Interest

Compound Name: Oseltamivir-d3-1

Cat. No.: B12399139

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, metabolic
pathway, and analytical applications of Oseltamivir-d3. Oseltamivir-d3 is the deuterium-labeled
version of Oseltamivir, an antiviral medication used to treat and prevent influenza A and B
viruses.[1] Due to the kinetic isotope effect, deuterated compounds like Oseltamivir-d3 are
valuable tools in pharmaceutical research, particularly as internal standards for
pharmacokinetic and metabolic studies, ensuring precise quantification in biological samples.

[21(31[4]

Physicochemical Properties

Oseltamivir-d3 shares its core structure with Oseltamivir, with three hydrogen atoms on the
acetyl group replaced by deuterium. This isotopic substitution results in a slightly higher
molecular weight but does not significantly alter the compound's fundamental chemical
behavior. It is most commonly available as the phosphate salt prodrug or as its active
metabolite, Oseltamivir-d3 acid (also known as Oseltamivir-d3 carboxylate).

Quantitative Data Summary

The key physicochemical properties of Oseltamivir-d3 and its active metabolite are summarized
below for easy comparison.

Table 1: Physicochemical Properties of Oseltamivir-d3 and its Active Metabolite
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Property

Oseltamivir-d3

Oseltamivir-d3 Acid
(Carboxylate)

Synonyms

Oseltamivir D3, GS 4104-d3

GS 4071-d3, Ro 64-0802-d3,
Oseltamivir-d3 Carboxylic Acid

Molecular Formula

C16H25D3N204[1]

C14H21D3N204[5][6]

Molecular Weight 315.42 g/mol [1][7] 287.37 g/mol [5][6][8]

Exact Mass 315.22373762 Da[7] 287.192 Da[9]

CAS Number 1093851-61-6[1] 1242184-43-5[5][6][8]

Appearance White to off-white solid[1] White to off-white solid
powder[9]

Isotopic Purity >95%)]6] >95% (Isotopic Enrichment)[6]

Chemical Purity (HPLC) - >95%]6]

XLogP3-AA 1.107] -

Hydrogen Bond Donors 2[7] 3[9]

Hydrogen Bond Acceptors 4[7] 5[9]

Solubility and Stability

Proper handling and storage are critical for maintaining the integrity of analytical standards.

Table 2: Solubility Data
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Compound Solvent Concentration Notes

Requires ultrasonic
100 mg/mL (317.04

Oseltamivir-d3 DMSO agitation; hygroscopic.
mM)[1]
[1]
Oseltamivir
Water 2110 mg/mL[10] -
Phosphate
Oseltamivir Requires gentle
DMSO 220.3 mg/mL[10] .
Phosphate warming.[10]

o Requires gentle
Oseltamivir _
Ethanol >2.79 mg/mL[10] warming and
Phosphate .
ultrasonic.[10]

Table 3: Storage and Stability

Form Storage Duration Reference
Temperature

Stock Solution -80°C 6 months [1]8]

Stock Solution -20°C 1 month [1][8]

Solid (Powder) -20°C 3 years [9]

Solid (Powder) 4°C 2 years [9]

In Plasma Room Temperature 4 hours Stable[11]

In Plasma -80°C 31 days Stable[11]

In Plasma Freeze-Thaw Cycles 3 cycles Stable[11]

Oseltamivir is chemically stable under recommended storage conditions.[12] It is incompatible
with strong acids/alkalis and strong oxidizing/reducing agents.[12] Studies on non-deuterated
Oseltamivir show that in aqueous oral solutions, stability is pH-dependent, with improved
stability upon the addition of citric acid.[13]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.medchemexpress.com/oseltamivir-d3.html
https://www.medchemexpress.com/oseltamivir-d3.html
https://www.apexbt.com/oseltamivir-phosphate.html
https://www.apexbt.com/oseltamivir-phosphate.html
https://www.apexbt.com/oseltamivir-phosphate.html
https://www.apexbt.com/oseltamivir-phosphate.html
https://www.apexbt.com/oseltamivir-phosphate.html
https://www.medchemexpress.com/oseltamivir-d3.html
https://www.medchemexpress.com/oseltamivir-acid-d3.html
https://www.medchemexpress.com/oseltamivir-d3.html
https://www.medchemexpress.com/oseltamivir-acid-d3.html
https://www.invivochem.com/Oseltamivir-acid-d3.html
https://www.invivochem.com/Oseltamivir-acid-d3.html
https://www.researchgate.net/figure/Stability-of-oseltamivir-and-oseltamivir-carboxylate-under-various-conditions-n-146_tbl3_271562883
https://www.researchgate.net/figure/Stability-of-oseltamivir-and-oseltamivir-carboxylate-under-various-conditions-n-146_tbl3_271562883
https://www.researchgate.net/figure/Stability-of-oseltamivir-and-oseltamivir-carboxylate-under-various-conditions-n-146_tbl3_271562883
https://dcchemicals.com/msds/MSDS_DC40583.html
https://dcchemicals.com/msds/MSDS_DC40583.html
https://pubmed.ncbi.nlm.nih.gov/17944321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action and Metabolism

Oseltamivir itself is an inactive prodrug. Following oral administration, it is readily absorbed and
extensively metabolized by hepatic esterases into its active form, Oseltamivir carboxylate.[14]
[15][16] This active metabolite is a potent and selective inhibitor of the neuraminidase enzyme
of influenza A and B viruses.[8][14]

Neuraminidase is a surface glycoprotein essential for the viral life cycle. It cleaves sialic acid
residues on host cells, which facilitates the release of newly formed virus particles from infected
cells and prevents their aggregation, allowing the virus to spread.[16][17] By blocking this
enzyme, Oseltamivir carboxylate halts the release of virions, thereby curtailing the propagation
of the infection.[16][17]

Metabolic Pathway

The metabolic conversion from the inactive prodrug to the active metabolite is a critical step for
its antiviral activity.
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Caption: Metabolic activation of Oseltamivir-d3 prodrug in the liver.

Mechanism of Viral Inhibition

The active carboxylate metabolite directly interferes with the influenza virus life cycle.
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Caption: Inhibition of viral neuraminidase by the active metabolite.

Experimental Protocols and Applications

The primary application of Oseltamivir-d3 is as an internal standard for the quantification of
Oseltamivir and its active metabolite, Oseltamivir carboxylate, in biological matrices such as
plasma.[2][11] Its use in methods like liquid chromatography-tandem mass spectrometry (LC-
MS/MS) improves the accuracy and precision of the analysis.[2][11]
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General Experimental Protocol: Quantification in Plasma
via LC-MS/MS

This protocol outlines a typical workflow for using Oseltamivir-d3 as an internal standard.
1. Preparation of Stock and Working Solutions:

» Prepare a primary stock solution of Oseltamivir-d3 in a suitable solvent (e.g., DMSO) at a
concentration of 1 mg/mL.

» Prepare a working internal standard (IS) solution by diluting the stock solution with a mixture
of methanol and water to a final concentration appropriate for spiking into plasma samples
(e.g., 50 ng/mL).

2. Sample Preparation (Solid Phase Extraction - SPE):
e Thaw plasma samples (e.g., 300 pL) obtained from study subjects.

e Spike each plasma sample, calibration standard, and quality control sample with a fixed
volume of the Oseltamivir-d3 working IS solution.

e Vortex mix the samples.

o Perform a solid-phase extraction to remove plasma proteins and other interfering
substances. This typically involves conditioning the SPE cartridge, loading the sample,
washing away impurities, and finally eluting the analytes of interest.

3. LC-MS/MS Analysis:

o Chromatographic Separation: Inject the extracted sample onto a reverse-phase HPLC
column (e.g., C18). Use a mobile phase gradient, such as a mixture of methanol and 0.1%
formic acid in water, to separate Oseltamivir, Oseltamivir carboxylate, and the internal
standard.[11]

e Mass Spectrometric Detection: Analyze the column eluent using a tandem mass
spectrometer operating in positive ion mode with multiple reaction monitoring (MRM).
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» Monitor specific precursor-to-product ion transitions for Oseltamivir, Oseltamivir carboxylate,
and Oseltamivir-d3. The slight mass difference of the deuterated standard allows it to be

distinguished from the non-labeled analyte.
4. Data Analysis:

» Construct a calibration curve by plotting the peak area ratio (analyte/internal standard)
against the nominal concentration of the calibration standards.

» Determine the concentration of Oseltamivir and Oseltamivir carboxylate in the unknown
samples by interpolating their peak area ratios from the linear regression of the calibration
curve. The internal standard corrects for variability in sample extraction and instrument

response.

Analytical Workflow Diagram
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Caption: Bioanalytical workflow using Oseltamivir-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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